Cas no 942000-24-0 (2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• CAS No: 942000-24-0
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 6551702
• Update Time: 2025-10-27

2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• N-(2,6-dimethylphenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C22H23N3O3S2/c1-14-6-4-7-15(2)21(14)25-19(26)11-17-12-29-22(24-17)30-13-20(27)23-16-8-5-9-18(10-16)28-3/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key： NOBDSIVDQPFFPC-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CC1=CSC(SCC(NC2=CC=CC(OC)=C2)=O)=N1

Additional information on 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 942000-24-0)

2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide, with the CAS number 942000-24-0, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its unique thiazole and acetamide moieties make it a subject of interest for researchers exploring enzyme inhibition, receptor modulation, and drug design.

The molecular architecture of 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide includes a thiazole ring linked to a sulfanyl group and an acetamide functionality. This configuration is particularly noteworthy for its potential in targeted drug delivery and bioavailability enhancement. Recent studies highlight its applicability in cancer research, where its ability to interact with specific protein targets is under investigation. The compound's CAS No. 942000-24-0 is frequently cited in academic papers and patent filings, underscoring its relevance in modern medicinal chemistry.

In the context of current scientific trends, 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide aligns with the growing demand for precision medicine and personalized therapeutics. Researchers are particularly intrigued by its potential to address drug resistance in chronic diseases, a topic that dominates healthcare discussions today. The compound's mechanism of action is being explored in relation to signal transduction pathways, which are critical in cell proliferation and apoptosis.

From a synthetic chemistry perspective, the preparation of CAS No. 942000-24-0 involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes are optimized for yield improvement and purity enhancement, which are essential for pharmaceutical-grade compounds. The compound's solubility and stability profiles are also key factors in its formulation, making it a candidate for oral administration and intravenous delivery systems.

The safety profile of 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide is another area of active research. Preliminary data suggest favorable toxicological outcomes, but comprehensive clinical trials are necessary to confirm its therapeutic index. This aligns with the broader industry focus on patient safety and regulatory compliance, which are top priorities for drug development agencies worldwide.

In summary, 2-(4-{(2,6-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 942000-24-0) represents a promising candidate for advancing biomedical research and therapeutic innovation. Its multifaceted applications, from oncology to neurology, highlight its versatility and potential to address unmet medical needs. As the scientific community continues to explore its properties, this compound is poised to make significant contributions to the future of pharmaceutical science.